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Compound of Interest

Compound Name: Iron hydroxide oxide

Cat. No.: B1241519

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling iron hydroxide oxide, including detailed operational and disposal
plans. By adhering to these procedural, step-by-step guidelines, you can minimize risks and
ensure the integrity of your work.

Personal Protective Equipment (PPE): Your First
Line of Defense

When working with iron hydroxide oxide, a thorough risk assessment should inform the
selection of appropriate PPE. The following table summarizes the recommended equipment to
protect against potential hazards.
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] Specifications & Best
PPE Category Recommended Equipment a—.
ractices

Should conform to EN 166

o (EU) or NIOSH (US)
) Safety glasses with side-
Eye/Face Protection ) standards.[1][2] A full-face
shields or goggles )
shield may be necessary for

splash hazards.

Gloves must be inspected for

] ] tears or punctures before each
) Chemical-resistant gloves
Hand Protection o use.[3] Follow EN 374
(e.g., Nitrile, Neoprene) )
standards for chemical

protection gloves.[4][5]

Wear appropriate protective
clothing to prevent skin
] exposure.[6] For larger
) ] Long-sleeved clothing, lab - ] ]
Skin and Body Protection ) ] ) guantities or increased risk,
coat, or impervious clothing S
flame-retardant, antistatic
protective clothing may be

required.[2]

Necessary when dust is

generated or if exposure limits
NIOSH/MSHA or European

) ) are exceeded.[6][7]
Respiratory Protection Standard EN 149 approved

Recommended filter type is a
particulate filter (e.g., P1, N95).

[5]i8]

respirator

Exposure Limits

Adherence to occupational exposure limits is critical for personnel safety. The following values
have been established for iron hydroxide oxide:
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Organization Exposure Limit (Time-Weighted Average)
ACGIH 1 mg/m3
OSHA 1 mg/m3
NIOSH 1 mg/m3

Data sourced from Fisher Scientific Safety Data Sheet.[6]

Procedural Workflow for Handling and Disposal

To ensure a systematic and safe approach to working with iron hydroxide oxide, from
preparation to disposal, the following workflow should be implemented.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Iron Hydroxide Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1241519#personal-protective-equipment-for-
handling-iron-hydroxide-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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